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Compound of Interest

Compound Name: Einecs 286-938-3

Cat. No.: B15186882 Get Quote

Essential Safety Protocols for Handling EINECS
286-938-3
Immediate Safety and Logistical Information for [(2R,3S,5R)-2-[[bis(4-methoxyphenyl)-

phenylmethoxy]methyl]-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-3-yl] (2-chlorophenyl)

hydrogen phosphate

The substance identified by EINECS number 286-938-3 is chemically known as [(2R,3S,5R)-2-

[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-3-yl]

(2-chlorophenyl) hydrogen phosphate[1]. At present, a specific Safety Data Sheet (SDS) for

this compound is not publicly available. The SDS is the primary source of detailed safety and

handling information. Therefore, it is imperative to obtain the SDS from the chemical

manufacturer or supplier before handling this substance.

In the absence of a specific SDS, a conservative approach based on established laboratory

safety principles for handling chemicals of unknown toxicity is required. The following guidance

represents the minimum personal protective equipment (PPE) and safety procedures that

should be followed. This information is not a substitute for the specific recommendations that

would be provided in an SDS.
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The following table summarizes the minimum PPE for handling EINECS 286-938-3 in a

laboratory setting. This is based on general best practices for handling potentially hazardous

chemicals.
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Body Part
Personal Protective

Equipment
Specifications and Purpose

Eyes/Face Safety Goggles or Face Shield

Must be ANSI Z87.1 compliant.

Protects against splashes and

airborne particles. A face

shield should be used in

addition to goggles when there

is a significant risk of

splashing.

Hands Chemical-Resistant Gloves

Nitrile or neoprene gloves are

generally recommended for

handling organic chemicals.

The specific glove material and

thickness should be chosen

based on the chemical's

properties, which would be

detailed in the SDS. Always

inspect gloves for tears or

degradation before use.

Body Laboratory Coat

A flame-resistant lab coat that

fully covers the arms is

essential to protect skin and

clothing from spills.

Respiratory Fume Hood or Respirator

All handling of this substance

should be conducted in a

certified chemical fume hood to

minimize inhalation exposure.

If a fume hood is not available

or if aerosolization is likely, a

NIOSH-approved respirator

with appropriate cartridges for

organic vapors should be

used.

Feet Closed-Toed Shoes Shoes should be made of a

non-porous material to protect
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against spills.

Experimental Protocols: Donning and Doffing PPE
Properly putting on (donning) and taking off (doffing) PPE is critical to prevent contamination.

Donning Procedure:

Lab Coat: Put on the lab coat and fasten it completely.

Respirator (if required): Perform a fit check to ensure a proper seal.

Eye and Face Protection: Put on safety goggles and a face shield if necessary.

Gloves: Don gloves, ensuring they overlap the cuffs of the lab coat.

Doffing Procedure (to be performed in a designated area):

Gloves: Remove gloves by peeling them off from the cuff, turning them inside out. Dispose of

them in a designated waste container.

Lab Coat: Remove the lab coat by folding it inward, avoiding contact with the exterior.

Eye and Face Protection: Remove goggles and face shield.

Respirator (if used): Remove the respirator.

Hand Hygiene: Wash hands thoroughly with soap and water.

Operational Workflow for Safe Handling and
Disposal
The following diagram illustrates the logical flow for safely managing EINECS 286-938-3 in a

laboratory setting, emphasizing the critical step of obtaining and reviewing the Safety Data

Sheet.
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Disposal Plan: In the absence of a specific SDS, all waste generated from handling EINECS
286-938-3, including contaminated PPE and empty containers, should be treated as hazardous

waste. It must be collected in properly labeled, sealed containers and disposed of through your

institution's environmental health and safety office in accordance with local, state, and federal

regulations. Do not dispose of this chemical down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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